Cas no 2411263-91-5 (2-chloro-N-1-(4-chlorophenyl)-2,2,2-trifluoroethyl-N-methylacetamide)

• Product Name: 2-chloro-N-1-(4-chlorophenyl)-2,2,2-trifluoroethyl-N-methylacetamide
• CAS No: 2411263-91-5
• MF: C₁₁H₁₀Cl₂F₃NO
• MW: 300.10441160202
• CID: 6536395
• PubChem ID: 146086041
• Update Time: 2025-10-29

2-chloro-N-1-(4-chlorophenyl)-2,2,2-trifluoroethyl-N-methylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-chloro-N-1-(4-chlorophenyl)-2,2,2-trifluoroethyl-N-methylacetamide
• Z1562154693
• 2-Chloro-N-[1-(4-chlorophenyl)-2,2,2-trifluoroethyl]-N-methylacetamide
• EN300-26576324
• 2411263-91-5

• Inchi： 1S/C11H10Cl2F3NO/c1-17(9(18)6-12)10(11(14,15)16)7-2-4-8(13)5-3-7/h2-5,10H,6H2,1H3
• InChI Key： XXEOODMTARCSOZ-UHFFFAOYSA-N
• SMILES： ClCC(N(C)C(C(F)(F)F)C1C=CC(=CC=1)Cl)=O

Computed Properties

• Exact Mass: 299.0091538g/mol
• Monoisotopic Mass: 299.0091538g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 291
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 20.3Ų

Additional information on 2-chloro-N-1-(4-chlorophenyl)-2,2,2-trifluoroethyl-N-methylacetamide

Comprehensive Overview of 2-chloro-N-1-(4-chlorophenyl)-2,2,2-trifluoroethyl-N-methylacetamide (CAS No. 2411263-91-5)

2-chloro-N-1-(4-chlorophenyl)-2,2,2-trifluoroethyl-N-methylacetamide (CAS No. 2411263-91-5) is a specialized organic compound that has garnered significant attention in the fields of agrochemicals and pharmaceutical research. This compound, characterized by its unique molecular structure featuring chloro and trifluoroethyl groups, is widely studied for its potential applications in crop protection and chemical synthesis. Its N-methylacetamide backbone further enhances its versatility, making it a subject of interest for researchers exploring novel chemical entities.

The chemical properties of 2-chloro-N-1-(4-chlorophenyl)-2,2,2-trifluoroethyl-N-methylacetamide are defined by its stability under various conditions, solubility in organic solvents, and reactivity with other functional groups. These attributes make it a valuable intermediate in the synthesis of more complex molecules. Researchers often inquire about its synthetic pathways, purification methods, and spectroscopic data, which are critical for ensuring reproducibility in laboratory settings. The compound's CAS No. 2411263-91-5 serves as a unique identifier, facilitating accurate referencing in scientific literature and regulatory documentation.

In agrochemical applications, 2-chloro-N-1-(4-chlorophenyl)-2,2,2-trifluoroethyl-N-methylacetamide is explored for its potential as a precursor in the development of pesticides and herbicides. The 4-chlorophenyl moiety is particularly noteworthy, as it is a common structural feature in many commercially successful agrochemicals. Current trends in sustainable agriculture have increased demand for compounds that offer high efficacy with minimal environmental impact, positioning this molecule as a candidate for further investigation. Questions such as "How does 2-chloro-N-1-(4-chlorophenyl)-2,2,2-trifluoroethyl-N-methylacetamide degrade in soil?" and "What are its metabolic pathways in plants?" are frequently searched, reflecting the growing interest in eco-friendly solutions.

Pharmaceutical researchers are also examining 2-chloro-N-1-(4-chlorophenyl)-2,2,2-trifluoroethyl-N-methylacetamide for its potential bioactivity. The presence of both chloro and trifluoroethyl groups can influence the compound's interaction with biological targets, making it a promising scaffold for drug discovery. Searches related to "biological activity of 2-chloro-N-1-(4-chlorophenyl)-2,2,2-trifluoroethyl-N-methylacetamide" and "toxicity profile of CAS 2411263-91-5" highlight the need for comprehensive safety and efficacy data. As the pharmaceutical industry continues to prioritize innovation, this compound's role in medicinal chemistry is likely to expand.

The market dynamics surrounding 2-chloro-N-1-(4-chlorophenyl)-2,2,2-trifluoroethyl-N-methylacetamide are influenced by advancements in synthetic chemistry and regulatory frameworks. Suppliers and manufacturers often seek information on "pricing trends for CAS 2411263-91-5" and "global suppliers of 2-chloro-N-1-(4-chlorophenyl)-2,2,2-trifluoroethyl-N-methylacetamide," underscoring the commercial relevance of this compound. Additionally, the rise of green chemistry initiatives has spurred interest in more sustainable production methods, further driving research and development efforts.

Analytical techniques such as HPLC, NMR, and mass spectrometry are essential for characterizing 2-chloro-N-1-(4-chlorophenyl)-2,2,2-trifluoroethyl-N-methylacetamide and ensuring its purity. These methods are frequently discussed in forums and publications, with queries like "How to analyze 2-chloro-N-1-(4-chlorophenyl)-2,2,2-trifluoroethyl-N-methylacetamide using HPLC?" gaining traction. Accurate characterization is vital for both research and industrial applications, as it ensures consistency and reliability in downstream processes.

In conclusion, 2-chloro-N-1-(4-chlorophenyl)-2,2,2-trifluoroethyl-N-methylacetamide (CAS No. 2411263-91-5) is a compound of considerable scientific and commercial interest. Its diverse applications in agrochemicals and pharmaceuticals, combined with its unique chemical properties, make it a focal point for ongoing research. By addressing frequently searched questions and aligning with current trends, this overview aims to provide a valuable resource for professionals and enthusiasts alike. Future studies will likely uncover even more potential uses for this versatile molecule, solidifying its importance in the chemical sciences.